Cas no 1782804-82-3 (N-(2-fluoroethyl)piperidin-3-amine)

• Product Name: N-(2-fluoroethyl)piperidin-3-amine
• CAS No: 1782804-82-3
• MF: C₇H₁₅FN₂
• MW: 146.205805063248
• MDL: MFCD28655590
• CID: 5617417
• PubChem ID: 84649096
• Update Time: 2025-05-19

N-(2-fluoroethyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1782804-82-3
• N-(2-fluoroethyl)piperidin-3-amine
• EN300-2960770

• MDL： MFCD28655590
• Inchi： 1S/C7H15FN2/c8-3-5-10-7-2-1-4-9-6-7/h7,9-10H,1-6H2
• InChI Key： BRUVCTUWRLOJDW-UHFFFAOYSA-N
• SMILES： FCCNC1CNCCC1

Computed Properties

• Exact Mass: 146.12192665g/mol
• Monoisotopic Mass: 146.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.1Ų

Additional information on N-(2-fluoroethyl)piperidin-3-amine

N-(2-Fluoroethyl)piperidin-3-amine (CAS No. 1782804-82-3): A Comprehensive Overview

N-(2-fluoroethyl)piperidin-3-amine, also known by its CAS number 1782804-82-3, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperidine ring system, which is a six-membered cyclic amine, and a fluoroethyl substituent attached to the nitrogen atom at position 3. The presence of the fluorine atom introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing N-(2-fluoroethyl)piperidin-3-amine. One such approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing complex nitrogen-containing frameworks. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule, thereby expanding its potential applications in drug discovery and materials science.

In terms of pharmacological activity, N-(2-fluoroethyl)piperidin-3-amine has shown promise as a lead compound in the development of novel therapeutics. Studies conducted in vitro have demonstrated its ability to modulate key enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluorine atom's electron-withdrawing effect plays a critical role in enhancing the compound's bioavailability and selectivity, making it an attractive candidate for further preclinical testing.

Moreover, the compound's unique structure has led to its exploration in other areas of research, including catalysis and polymer chemistry. For instance, researchers have investigated its potential as a chiral ligand in asymmetric catalysis, where its ability to induce enantioselectivity has been reported in several publications. Additionally, preliminary studies suggest that N-(2-fluoroethyl)piperidin-3-amine could serve as a building block for constructing advanced materials with tailored properties, such as stimuli-responsive polymers.

From an environmental standpoint, the synthesis and application of N-(2-fluoroethyl)piperidin-3-amine have been carefully evaluated to ensure sustainability. Green chemistry principles have been integrated into its production processes, minimizing waste generation and reducing reliance on hazardous reagents. These efforts align with global initiatives aimed at promoting eco-friendly chemical practices while maintaining high standards of safety and efficacy.

In conclusion, N-(2-fluoroethyl)piperidin-3-amine (CAS No. 1782804-82-3) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and pharmacological insights, position it as a valuable tool for future innovations in science and technology.